Cas no 1395895-19-8 (3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in THF)

• Product Name: 3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in THF
• CAS No: 1395895-19-8
• MF: C₇H₆BrFMgO
• MW: 229.329345226288
• MDL: MFCD11553258
• CID: 5179685
• Update Time: 2026-03-05

3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in THF
• 3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in 2-MeTHF
• 3-Fluoro-5-methoxyphenylmagnesium bromide, 0.5 M in THF

• MDL： MFCD11553258
• Inchi： 1S/C7H6FO.BrH.Mg/c1-9-7-4-2-3-6(8)5-7;;/h3-5H,1H3;1H;/q;;+1/p-1
• InChI Key： DWMMTZASSWZRIC-UHFFFAOYSA-M
• SMILES： [Mg](C1C=C(F)C=C(OC)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in THF

3-Fluoro-5-methoxyphenylmagnesium bromide, 0.50 M in THF

3-Fluoro-5-methoxyphenylmagnesium bromide (CAS No: 1395895-19-8) is a highly reactive organomagnesium compound, commonly referred to as a Grignard reagent. This compound is widely utilized in organic synthesis due to its ability to participate in nucleophilic addition reactions, particularly with carbonyl compounds. The presence of both a fluorine and a methoxy group on the aromatic ring introduces unique electronic properties, making this reagent particularly valuable in the construction of complex aromatic molecules.

The compound is typically supplied as a solution in tetrahydrofuran (THF) at a concentration of 0.50 M. THF is chosen as the solvent due to its ability to stabilize the reactive magnesium species and facilitate the reaction process. The use of THF also ensures that the reagent remains soluble and ready for immediate use in various synthetic protocols.

Recent advancements in organometallic chemistry have further highlighted the versatility of 3-fluoro-5-methoxyphenylmagnesium bromide. Researchers have demonstrated its effectiveness in the synthesis of biologically active compounds, such as those with potential anti-cancer properties. For instance, studies have shown that this reagent can be employed in the construction of heterocyclic frameworks, which are often found in natural products and pharmaceutical agents.

In addition to its role in organic synthesis, this Grignard reagent has found applications in materials science. The incorporation of fluorine and methoxy groups into aromatic systems can significantly influence the electronic and optical properties of resulting materials. This has led to investigations into its use in the development of advanced materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3-fluoro-5-methoxyphenylmagnesium bromide involves a multi-step process that begins with the preparation of the corresponding aryl halide. The aryl halide is then subjected to magnesium insertion under anhydrous conditions, typically using magnesium turnings and an ether solvent such as THF or diethyl ether. The reaction conditions are carefully controlled to ensure high yields and optimal stability of the resulting Grignard reagent.

One of the most notable advantages of this compound is its high regioselectivity when reacting with carbonyl compounds. This selectivity arises from the directing effects of the fluorine and methoxy groups on the aromatic ring, which influence the approach and attack of nucleophiles during reactions. This property makes it an invaluable tool for constructing complex molecules with precise control over their regiochemistry.

Furthermore, recent studies have explored the use of this Grignard reagent in cross-coupling reactions, particularly those involving palladium catalysts. These reactions have shown promise in constructing biaryl systems with high efficiency and selectivity. Such applications are particularly relevant in drug discovery, where biaryl compounds are often sought after for their potential pharmacological activity.

In terms of safety considerations, while Grignard reagents are generally considered hazardous due to their strong nucleophilic nature and pyrophoricity, proper handling procedures can mitigate these risks. The use of inert atmospheres, such as nitrogen or argon, is recommended when working with these compounds to prevent unwanted side reactions with moisture or oxygen.

Overall, 3-fluoro-5-methoxyphenylmagnesium bromide remains a cornerstone compound in organic synthesis, offering researchers a powerful tool for constructing complex aromatic systems with precision and efficiency. Its continued exploration across various fields underscores its importance as a versatile building block in modern chemistry.